4-(4-Bromo-2-ethyl-benzenesulfonyl)-piperazine hydrochloride

• IUPAC Name: 1-(4-bromo-2-ethylphenyl)sulfonylpiperazine;hydrochloride
• InChI: InChI=1S/C12H17BrN2O2S.ClH/c1-2-10-9-11(13)3-4-12(10)18(16,17)15-7-5-14-6-8-15;/h3-4,9,14H,2,5-8H2,1H3;1H
• InChI Key: MRMVLBHFNRBJHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)Br)S(=O)(=O)N2CCNCC2.Cl
• Molecular Formula: C12H18BrClN2O2S
• DSSTOX Substance ID: DTXSID30590181
• Molecular Weight: 369.71 g/mol
• CAS RN: 864759-59-1

Description

“4-Bromo-2-ethylbenzenesulfonyl chloride” is a chemical compound with the molecular formula C8H8BrClO2S. It has a molecular weight of 283.57 g/mol.

Molecular Structure Analysis

The InChI string for “4-Bromo-2-ethylbenzenesulfonyl chloride” is InChI=1S/C8H8BrClO2S/c1-2-6-5-7 (9)3-4-8 (6)13 (10,11)12/h3-5H,2H2,1H3. The Canonical SMILES is CCC1=C (C=CC (=C1)Br)S (=O) (=O)Cl.

Physical And Chemical Properties Analysis

The compound “4-Bromo-2-ethylbenzenesulfonyl chloride” has a XLogP3-AA value of 3.4, indicating its lipophilicity. It has no hydrogen bond donors and 2 hydrogen bond acceptors. The compound has 2 rotatable bonds. Its exact mass and monoisotopic mass are both 281.91169 g/mol. The topological polar surface area is 42.5 Ų. It has 13 heavy atoms.

Scientific Research Applications

• Pharmacological Development : Compounds within the benzenesulfonyl-piperazine class, such as 1-benzenesulfonyl-4-(piperazin-1-yl)-indole hydrochloride, have been explored for their physicochemical properties to assess their potential as pharmaceutical drugs. These studies focus on understanding the solid-state properties and stability of these compounds, which is crucial for pharmaceutical development (Hugerth et al., 2006).

• Enzyme Inhibition for Therapeutic Applications : Benzenesulfonamide derivatives have been investigated for their ability to inhibit human carbonic anhydrase, an enzyme involved in various physiological processes. These compounds have shown potent inhibitory action and hold promise for therapeutic applications in conditions like epilepsy and obesity (Mishra et al., 2017).

• Antimicrobial and Antifungal Activities : Piperazine derivatives, including those linked with benzenesulfonamide structures, have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds have demonstrated efficacy against various microbial strains, making them potential candidates for developing new antimicrobial agents (Shroff et al., 2022).

• Cancer Research : Certain benzenesulfonyl-piperazine derivatives have been tested for their ability to inhibit the proliferation of human cancer cells, such as breast cancer cells. This research points towards the potential use of these compounds in cancer treatment strategies (Kumar et al., 2007).